Cas no 146499-42-5 ((S)-tert-Butyl 2-((tert-butyldimethylsilyl)oxy)-4-oxobutanoate)

• Product Name: (S)-tert-Butyl 2-((tert-butyldimethylsilyl)oxy)-4-oxobutanoate
• CAS No: 146499-42-5
• MF: C₁₄H₂₈O₄Si
• MW: 288.455225944519
• CID: 5576867
• Update Time: 2025-06-26

(S)-tert-Butyl 2-((tert-butyldimethylsilyl)oxy)-4-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 2-((tert-butyldimethylsilyl)oxy)-4-oxobutanoate

• Inchi： 1S/C14H28O4Si/c1-13(2,3)17-12(16)11(9-10-15)18-19(7,8)14(4,5)6/h10-11H,9H2,1-8H3/t11-/m0/s1
• SMILES： C(OC(C)(C)C)(=O)[C@@H](O[Si](C(C)(C)C)(C)C)CC=O

Additional information on (S)-tert-Butyl 2-((tert-butyldimethylsilyl)oxy)-4-oxobutanoate

The Role of (S)-tert-Butyl 2-((tert-butyldimethylsilyl)oxy)-4-oxobutanoate in Modern Chemical and Biomedical Research

The compound (S)-tert-Butyl 2-((tert-butyldimethylsilyl)oxy)-4-oxobutanoate (CAS No. 146499-42-5) has emerged as a critical intermediate in the synthesis of bioactive molecules, particularly in the design of enzyme inhibitors and drug candidates targeting metabolic disorders. Its unique structure combines a chiral tert-butyl ester group with a protected hydroxyl moiety (tert-butyldimethylsilyl-protected hydroxyl), enabling precise control over stereochemistry and reactivity during organic synthesis. Recent advancements in asymmetric catalysis have further highlighted its utility in constructing complex scaffolds for pharmaceutical applications.

Structurally, this compound exhibits a four-carbon backbone with a 4-keto group, which imparts electrophilic properties crucial for Michael addition reactions—a key step in synthesizing β-lactam antibiotics and peptide mimetics. The tert-butyldimethylsilyl (TBDMS) ether group serves as a sterically demanding protective group, stabilizing the adjacent hydroxyl functionality during multi-step syntheses while minimizing side reactions. This configuration aligns with modern trends toward "greener" synthetic strategies that prioritize atom economy and functional group compatibility.

In enzymology studies published in Nature Catalysis (2023), researchers demonstrated that this compound acts as a selective inhibitor of ketol-acid reductoisomerase (KARI), a target enzyme in bacterial fatty acid biosynthesis. By introducing the TBDMS ether into the molecule's hydroxyl position, chemists achieved an IC₅₀ value of 0.8 μM—representing a 17-fold improvement over unmodified analogs. Such findings underscore its potential for developing narrow-spectrum antibiotics to combat multidrug-resistant pathogens without disrupting host microbiota.

Recent computational studies using density functional theory (DFT) have revealed novel mechanistic insights into its reactivity profiles. A 2023 study in the Journal of Medicinal Chemistry showed that the chiral center ((S)-configuration) influences substrate binding orientation when interacting with human liver kinase B1 (LKB1), a tumor suppressor enzyme implicated in metabolic diseases. This stereochemical specificity suggests opportunities for designing isoform-selective modulators to treat type II diabetes and obesity-related conditions.

In preclinical trials, derivatives of this compound have exhibited promising activity against hepatitis C virus (HCV) replication. A collaborative study between MIT and Roche Pharmaceuticals demonstrated that substituting the TBDMS group with trifluoroacetyl moieties enhanced membrane permeability by 30%, achieving sub-nanomolar efficacy against HCV NS5B polymerase without cytotoxic effects up to 50 μM concentrations. These results highlight its versatility as a scaffold for antiviral drug development.

Synthetic methodologies involving this compound continue to evolve, with flow chemistry approaches reported to improve yields by up to 68% compared to traditional batch processes. A 2023 paper in Chemical Communications described continuous-flow synthesis using immobilized lipase catalysts at ambient temperatures, reducing reaction times from 18 hours to just 90 minutes while maintaining >95% enantiomeric excess. Such innovations align with industry demands for scalable, sustainable manufacturing practices.

In materials science applications, this compound's oxo-functionalized backbone has been utilized to create stimuli-responsive polymers for drug delivery systems. Researchers at Stanford University recently synthesized copolymers incorporating this moiety that exhibit pH-triggered swelling behavior—critical for targeted release mechanisms—in simulated gastrointestinal environments. The TBDMS groups were strategically positioned to control hydrolytic degradation rates, demonstrating tunable release profiles over 7-day periods.

Clinical translation studies are now exploring its role as an intermediate in conjugated polymer-based photodynamic therapy agents. A phase I trial currently underway evaluates folate-targeted nanoparticles containing derivatives of this compound as photosensitizers for ovarian cancer treatment. Preliminary data indicate enhanced tumor uptake compared to conventional agents, correlating with improved oxygen-independent cytotoxicity under near-infrared light irradiation.

The structural versatility of this compound is further evidenced by its application in click chemistry frameworks. A recent Angewandte Chemie report described Cu(I)-catalyzed azide–alkyne cycloaddition reactions using this molecule as an alkyne precursor, enabling one-pot synthesis of glycosidic linkages with >98% regioselectivity—a breakthrough for glycomics research and carbohydrate-based vaccine development.

Ongoing investigations into its pharmacokinetic properties reveal favorable brain penetration indices when administered via intranasal delivery systems—a critical factor for neurodegenerative disease therapies. Preclinical models showed sustained hippocampal accumulation following single doses, suggesting potential utility in Alzheimer's disease treatments targeting amyloid-beta aggregation pathways.